Cas no 2229130-54-3 (4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
• CAS No: 2229130-54-3
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 6423386
• PubChem ID: 165793939
• Update Time: 2025-06-22

4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
• EN300-1990352
• 2229130-54-3

• Inchi： 1S/C9H17NO4S/c1-15(13,14)6-9(8(11)12)4-2-7(10)3-5-9/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： KLCDBTGBPMAPEN-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C(=O)O)CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 235.08782920g/mol
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 106Ų

Additional information on 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid

4-Amino-1-(Methanesulfonylmethyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid (CAS No. 2229130-54-3) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The chemical structure of 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring with an amino group and a carboxylic acid group attached to the same carbon atom, along with a methanesulfonylmethyl group. This arrangement imparts specific physicochemical properties that make it an attractive candidate for various chemical and biological studies.

In recent years, the interest in 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid has grown due to its potential as a lead compound in drug discovery. Researchers have explored its use in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. The compound's ability to modulate specific biological pathways and its favorable pharmacokinetic properties make it a promising candidate for further investigation.

One of the key areas of research involving 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid is its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can effectively cross the blood-brain barrier, which is a critical factor for drugs targeting the central nervous system. Additionally, its ability to inhibit specific enzymes involved in the progression of these diseases has been demonstrated in preclinical models.

In the field of oncology, 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid has shown promise as a potential anticancer agent. Research has indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. These findings have led to increased interest in exploring its use in combination therapies to enhance treatment efficacy and reduce side effects.

The synthetic versatility of 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid also makes it an important intermediate in the synthesis of more complex molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, making it a valuable tool for chemists working on drug design and development. The ability to modify the compound through various synthetic routes enables the creation of analogs with improved pharmacological properties.

Clinical trials involving compounds derived from 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing promising therapeutic effects without significant adverse reactions. These trials are crucial for advancing our understanding of the compound's potential applications and for bringing new treatments to market.

In addition to its therapeutic applications, 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid has also been studied for its use as a research tool. Its unique properties make it useful for investigating various biological processes at the molecular level. For example, it can be used to study protein-protein interactions, enzyme inhibition, and cellular signaling pathways. This versatility has made it an essential component in many biochemical assays and experiments.

The environmental impact of 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid is another area of ongoing research. While initial studies suggest that it is relatively stable and does not pose significant environmental risks, further investigations are needed to ensure its safe use in industrial and pharmaceutical settings. Researchers are working to develop more sustainable synthesis methods that minimize waste and reduce environmental footprint.

In conclusion, 4-amino-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid (CAS No. 2229130-54-3) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and biochemical studies. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in healthcare and scientific understanding.